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Compound of Interest

Compound Name: GNF362

Cat. No.: B10776100

GNF362 is a selective and potent inhibitor of inositol trisphosphate 3' kinase B (ltpkb), playing a
crucial role in calcium signaling pathways within lymphocytes.[1][2] For laboratory personnel,
understanding the proper disposal and handling of this compound is paramount for ensuring a
safe research environment. This guide provides essential safety information, disposal
procedures, and technical data related to GNF362.

Quantitative Data Summary

The following table summarizes the key quantitative data for GNF362 based on available
research.

Parameter Value Source
ICso (Itpkb) 9nM [1]

ICso (Itpka) 20 nM [1112]
ICso (Itpkc) 19 nM

ECso (SOC Augmentation) 12 nM

Molecular Formula C22H21F3Ne

Molecular Weight 426.4 g/mol

Disposal Procedures for GNF362
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While a specific Safety Data Sheet (SDS) for GNF362 is not publicly available, the following
disposal procedures are based on general best practices for non-hazardous chemical waste in
a laboratory setting.

Step 1: Personal Protective Equipment (PPE) Before handling GNF362, ensure appropriate
PPE is worn, including:

o Safety glasses or goggles

o Chemical-resistant gloves (e.g., nitrile)

o Laboratory coat

Step 2: Containment of Spills In the event of a small spill:

e Absorb any liquid solution with an inert, non-combustible absorbent material such as
diatomite or universal binders.

o For solid spills, carefully sweep the material to avoid dust formation.
e Place the contained waste into a clearly labeled, sealed container.
Step 3: Decontamination

o Decontaminate surfaces and any non-disposable equipment that came into contact with
GNF362 by scrubbing with alcohol.

» Dispose of all contaminated materials, including used PPE, in the designated chemical
waste container.

Step 4: Final Disposal

» Dispose of GNF362 waste in accordance with all applicable federal, state, and local
environmental regulations.

o Contaminated packaging should also be disposed of as chemical waste.

Experimental Protocols
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Detailed experimental protocols for GNF362 are not available in the provided search results.
Researchers should refer to specific publications, such as Miller, A.T., et al. (2015) in PLoS
One, for methodologies related to its use in studying autoimmune diseases.

Signaling Pathway of GNF362

GNF362 inhibits Itpkb, which is a Ca?*-dependent kinase. This kinase is responsible for
phosphorylating inositol 1,4,5-trisphosphate (Ins(1,4,5)Ps) to generate inositol 1,3,4,5-
tetrakisphosphate (Ins(1,3,4,5)P4). By blocking this action, GNF362 enhances antigen
receptor-driven Ca2* responses, which can lead to the apoptosis of activated T cells.
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Caption: GNF362 inhibits Itpkb, leading to enhanced calcium response and T-cell apoptosis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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